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Compound of Interest

Compound Name: Hexaammineruthenium(II) chloride

Cat. No.: B8206005 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for

Hexaammineruthenium(II) chloride ([Ru(NH3)6]Cl2), a coordination compound utilized in

various research applications, including as a catalyst and a redox probe in electroanalytical

techniques.[1] Due to its potential hazards, strict adherence to safety protocols is imperative

when handling this compound.

Hazard Identification and Classification
Hexaammineruthenium(II) chloride is classified as a hazardous substance.[2][3] Exposure

can lead to adverse health effects. The primary hazards are associated with its toxicity upon

ingestion, skin contact, or inhalation, as well as its potential to cause skin and eye irritation.[2]

[3][4]

GHS Hazard Classification:
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Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)

Hazard Statements:

H302: Harmful if swallowed.[2]

H312: Harmful in contact with skin.[2]

H332: Harmful if inhaled.[2]

H315: Causes skin irritation.[2][3][4]

H319: Causes serious eye irritation.[2][3][4]

H335: May cause respiratory irritation.[2][3][4]

Toxicological Data
Comprehensive toxicological data for Hexaammineruthenium(II) chloride is not fully

available.[3][5] The following table summarizes the known information based on its hazard

classification.
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Toxicological Endpoint Classification Remarks

Acute Oral Toxicity Category 4 Harmful if swallowed.[2][4]

Acute Dermal Toxicity Category 4
Harmful in contact with skin.[2]

[4]

Acute Inhalation Toxicity Category 4 Harmful if inhaled.[2][4]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[2][3][4]

Serious Eye Damage/Irritation Category 2
Causes serious eye irritation.

[2][3][4]

Respiratory or Skin

Sensitization
No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available
Not classified as a carcinogen

by IARC, NTP, or OSHA.[3]

Reproductive Toxicity No data available

Specific Target Organ Toxicity -

Single Exposure
Category 3

May cause respiratory

irritation.[2][3][4] Target Organ:

Respiratory system.[1][6]

Specific Target Organ Toxicity -

Repeated Exposure
No data available

Aspiration Hazard No data available

Experimental Protocols: Safe Handling Procedures
The following protocols are based on best practices for handling hazardous, air-sensitive solid

compounds.

Personal Protective Equipment (PPE)
Proper PPE is mandatory to prevent exposure.
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Required Personal Protective Equipment

Chemical safety goggles or face shield
(EN 166 compliant)

Impervious gloves (e.g., Nitrile)
(EN 374 compliant)

Laboratory coat and appropriate protective clothing

NIOSH/MSHA or EN 149 approved respirator
(if dust is generated or exposure limits are exceeded)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE).

General Handling Protocol
This compound should be handled in a controlled environment to minimize exposure and

contamination.

Preparation:

Work within a certified chemical fume hood or a glovebox, especially when handling the

powder.

Ensure an eyewash station and safety shower are readily accessible.[4]

Decontaminate the work surface before and after use.

Assemble all necessary equipment and reagents before starting.
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Weighing and Transfer:

Handle as a solid to avoid the generation of dust.

If weighing outside of a glovebox, use an analytical balance with a draft shield within the

fume hood.

Use appropriate tools (e.g., spatulas) for transfer. Avoid creating dust clouds.

Close the container tightly immediately after use.[2]

Dissolution:

If preparing a solution, add the solid slowly to the solvent to avoid splashing.

The compound is slightly soluble in water.[1][6][7]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[2][4]

Remove and properly dispose of contaminated gloves.

Decontaminate all equipment used.

Dispose of waste in a designated, labeled hazardous waste container.[4]

Storage and Stability
Proper storage is crucial to maintain the integrity of the compound and ensure safety.
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Parameter Recommendation

Storage Temperature 2-8°C.[6][7]

Atmosphere
Store under an inert atmosphere as it is air-

sensitive.[4][5]

Container Keep in a tightly closed container.[2][8]

Location
Store in a dry, cool, and well-ventilated place.[2]

[8] Store locked up.[2][8]

Incompatible Materials Strong oxidizing agents.[5]

Conditions to Avoid Exposure to air and incompatible materials.[5]

Hazardous Decomposition
Upon combustion, may produce nitrogen oxides

(NOx), ammonia, and hydrogen chloride gas.[4]

Emergency Procedures
In case of accidental exposure or spills, immediate and appropriate action is critical.

First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing.[2][4]

If not breathing, provide artificial respiration.

Seek immediate medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water while removing all

contaminated clothing.[4] Seek medical

attention if irritation persists.

Eye Contact

Rinse cautiously with water for several minutes.

[2][4] Remove contact lenses if present and

easy to do. Continue rinsing for at least 15

minutes. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[2] Call a poison center or doctor

immediately if you feel unwell.[2][4]

Accidental Release Measures
A clear and logical workflow should be followed in the event of a spill.
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Evacuate non-essential personnel

Ensure adequate ventilation

Wear appropriate PPE

Contain the spill
(Avoid generating dust)

Carefully sweep up solid material

Place in a sealed container for disposal

Clean the spill area thoroughly

Click to download full resolution via product page

Caption: Workflow for responding to an accidental spill.

Logical Relationships and Incompatibilities
Understanding the chemical's interactions is key to safe handling and experimental design.
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[Ru(NH3)6]Cl2

Incompatible Materials Conditions to Avoid Hazardous Decomposition Products

Hexaammineruthenium(II) chloride

Strong Oxidizing Agents

Reacts with

Exposure to Air

Sensitive to

Nitrogen Oxides (NOx)

Decomposes to (on heating)

Ammonia

Decomposes to (on heating)

Hydrogen Chloride Gas

Decomposes to (on heating)

Click to download full resolution via product page

Caption: Chemical incompatibilities and decomposition pathways.

This technical guide is intended to provide comprehensive safety information for trained

professionals. Always refer to the most current Safety Data Sheet (SDS) provided by the

supplier before handling Hexaammineruthenium(II) chloride and adhere to all institutional

and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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